Cas no 55745-88-5 (4-Methoxy-2-piperazin-1-ylpyrimidine Dihydrochloride)

• Product Name: 4-Methoxy-2-piperazin-1-ylpyrimidine Dihydrochloride
• CAS No: 55745-88-5
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• MDL: MFCD12197370
• CID: 89869
• PubChem ID: 11480987
• Update Time: 2025-04-18

4-Methoxy-2-piperazin-1-ylpyrimidine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(piperazin-1-yl)pyrimidine
• 4-METHOXY-2-(1-PIPERAZINO)PYRIMIDINE
• 4-Methoxy-2-(1-piperazinyl)pyrimidine
• 4-methoxy-2-piperazin-1-ylpyrimidine
• 4-Methoxy-2-piperazin-1-ylpyrimidine dihydrochloride
• 1-(4-methoxy-2-pyrimidinyl)piperazine
• 1-(4-methoxypyrimidin-2-yl)piperazine
• 4-methoxy-2-(1-piperazinyl)-pyrimidine
• 4-methoxy-2-piperazinylpyrimidine
• 4-methoxy-2-(1-piperazinyl) pyrimidine
• FT-0748272
• Z228587394
• SCHEMBL2792154
• UWNRWWIRIZDKLH-UHFFFAOYSA-N
• 55745-88-5
• methoxy-2-(1-piperazinyl) pyrimidine
• AKOS002434393
• DTXSID10467226
• CS-0252050
• MFCD08002295
• EN300-58372
• A1AJ9
• pyrimidine, 4-methoxy-2-(1-piperazinyl)-, dihydrochloride
• ALBB-016187
• G86710
• DB-030542
• 4-Methoxy-2-piperazin-1-ylpyrimidine Dihydrochloride

• MDL： MFCD12197370
• Inchi： 1S/C9H14N4O/c1-14-8-2-3-11-9(12-8)13-6-4-10-5-7-13/h2-3,10H,4-7H2,1H3
• InChI Key： UWNRWWIRIZDKLH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=NC(=N1)N1CCNCC1

Computed Properties

• Exact Mass: 194.11700
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 367.3°C at 760 mmHg
• Flash Point: 175.9°C
• Refractive Index: 1.538
• PSA: 50.28000
• LogP: 0.28860